Cas no 1022128-82-0 (1-(4-Aminophenyl)piperazin-2-one)

• Product name: 1-(4-Aminophenyl)piperazin-2-one
• CAS No: 1022128-82-0
• MF: C₁₀H₁₃N₃O
• MW: 191.2297
• MDL: MFCD10568159
• CID: 859427
• PubChem ID: 53406175

1-(4-Aminophenyl)piperazin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-Aminophenyl)piperazin-2-one
• AG-D-10835
• FT-0690669
• KB-08895
• SureCN85663
• MULQTIPGVGXHBL-UHFFFAOYSA-N
• 1-(4-Aminophenyl)-2-piperazinone
• FCH881150
• 4949AJ
• 1-(4-Amino-phenyl)-piperazin-2-one
• TRA0001899
• SY002675
• AX8036392
• AB0062161
• CS-0316736
• 2-Piperazinone, 1-(4-aminophenyl)-
• SCHEMBL85663
• DB-012991
• MFCD10568159
• AKOS006302906
• XQB12882
• 1-(4-Aminophenyl)piperazin-2-one 97%
• DTXSID80695670
• 1022128-82-0
• AS-31634

• MDL： MFCD10568159
• Inchi： 1S/C10H13N3O/c11-8-1-3-9(4-2-8)13-6-5-12-7-10(13)14/h1-4,12H,5-7,11H2
• InChI Key： MULQTIPGVGXHBL-UHFFFAOYSA-N
• SMILES： O=C1C([H])([H])N([H])C([H])([H])C([H])([H])N1C1C([H])=C([H])C(=C([H])C=1[H])N([H])[H]

Computed Properties

• Exact Mass: 191.10600
• Monoisotopic Mass: 191.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.4
• XLogP3: 0

Experimental Properties

• Boiling Point: 499.1 ℃ at 760 mmHg
• Flash Point: 255.6℃
• PSA: 58.36000
• LogP: 1.18000

1-(4-Aminophenyl)piperazin-2-one Security Information

1-(4-Aminophenyl)piperazin-2-one Customs Data

• HS CODE：2933599090
• Customs Data：

  China Customs Code:

  2933599090

  Overview:

  2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Solvents and Organic Chemicals Organic Compounds

Additional information on 1-(4-Aminophenyl)piperazin-2-one

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